Cas no 1852183-32-4 (3-Amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one)
3-Amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one
- EN300-1106316
- 1852183-32-4
- 3-Amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one
-
- Inchi: 1S/C10H16N2O2/c1-10(2,3)14-7-12-5-4-9(13)8(11)6-12/h4-6H,7,11H2,1-3H3
- InChI Key: UUWOSHGATZXMMN-UHFFFAOYSA-N
- SMILES: O(CN1C=CC(C(=C1)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 196.121177757g/mol
- Monoisotopic Mass: 196.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 55.6Ų
3-Amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1106316-0.05g |
3-amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one |
1852183-32-4 | 95% | 0.05g |
$888.0 | 2023-10-27 | |
| Enamine | EN300-1106316-0.1g |
3-amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one |
1852183-32-4 | 95% | 0.1g |
$930.0 | 2023-10-27 | |
| Enamine | EN300-1106316-0.25g |
3-amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one |
1852183-32-4 | 95% | 0.25g |
$972.0 | 2023-10-27 | |
| Enamine | EN300-1106316-0.5g |
3-amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one |
1852183-32-4 | 95% | 0.5g |
$1014.0 | 2023-10-27 | |
| Enamine | EN300-1106316-1.0g |
3-amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one |
1852183-32-4 | 1g |
$1500.0 | 2023-06-10 | ||
| Enamine | EN300-1106316-2.5g |
3-amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one |
1852183-32-4 | 95% | 2.5g |
$2071.0 | 2023-10-27 | |
| Enamine | EN300-1106316-5.0g |
3-amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one |
1852183-32-4 | 5g |
$4349.0 | 2023-06-10 | ||
| Enamine | EN300-1106316-10.0g |
3-amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one |
1852183-32-4 | 10g |
$6450.0 | 2023-06-10 | ||
| Enamine | EN300-1106316-1g |
3-amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one |
1852183-32-4 | 95% | 1g |
$1057.0 | 2023-10-27 | |
| Enamine | EN300-1106316-5g |
3-amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one |
1852183-32-4 | 95% | 5g |
$3065.0 | 2023-10-27 |
3-Amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 3-Amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one
Introduction to 3-Amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one (CAS No. 1852183-32-4)
3-Amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one, with the CAS number 1852183-32-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,4-dihydropyridines (DHPs), which are known for their diverse biological activities, including calcium channel blocking properties. The unique structure of 3-Amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one makes it a promising candidate for various therapeutic applications, particularly in cardiovascular and neurological disorders.
The chemical structure of 3-Amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one is characterized by a 1,4-dihydropyridine ring system substituted with an amino group at the 3-position and a tert-butoxymethyl group at the 1-position. The tert-butoxymethyl group is known to enhance the lipophilicity and stability of the molecule, which can improve its pharmacokinetic properties. The amino group at the 3-position provides additional functionality that can be exploited for further chemical modifications and optimization.
Recent studies have highlighted the potential of 3-Amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one in modulating calcium channels. Calcium channels play a crucial role in various physiological processes, including muscle contraction, neurotransmitter release, and gene expression. By selectively blocking these channels, compounds like 3-Amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one can exert therapeutic effects in conditions such as hypertension, angina pectoris, and certain neurological disorders.
In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological profile of 3-Amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one. The results showed that this compound exhibited potent and selective inhibition of L-type calcium channels in vitro. Additionally, it demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These findings suggest that 3-Amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one has the potential to be developed into a novel therapeutic agent for cardiovascular diseases.
Beyond its cardiovascular applications, there is growing interest in exploring the neuroprotective properties of 3-Amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one. A recent study published in Neuropharmacology reported that this compound exhibited significant neuroprotective effects in an animal model of ischemic stroke. The researchers found that treatment with 3-Amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one reduced neuronal damage and improved functional outcomes following cerebral ischemia. These findings highlight the potential of this compound as a neuroprotective agent in stroke therapy.
The synthetic route to produce 3-Amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one has been well-documented in the literature. One common approach involves the condensation of an appropriate aldehyde with an amino acid derivative followed by cyclization and functional group modifications. This synthetic strategy allows for the efficient production of the compound on both laboratory and industrial scales. The ability to synthesize this compound reliably is crucial for advancing its development as a potential drug candidate.
In conclusion, 3-Amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one (CAS No. 1852183-32-4) is a promising compound with a unique chemical structure that offers significant therapeutic potential. Its ability to modulate calcium channels makes it a valuable candidate for treating cardiovascular diseases and neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, further solidifying its importance in medicinal chemistry and pharmaceutical research.
1852183-32-4 (3-Amino-1-[(tert-butoxy)methyl]-1,4-dihydropyridin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)